N-(2-methoxyethyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide
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Description
N-(2-methoxyethyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C12H18N4O3 and its molecular weight is 266.301. The purity is usually 95%.
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Scientific Research Applications
Kinase Inhibition and Anticancer Activity
A significant area of application for this compound is in the development of kinase inhibitors with potential anticancer properties. For instance, the discovery of related compounds as selective and orally efficacious inhibitors of the Met kinase superfamily highlights the importance of such molecules in cancer treatment strategies. These inhibitors have shown excellent in vivo efficacy and favorable pharmacokinetic and preclinical safety profiles, advancing to phase I clinical trials due to their promising anticancer activities (G. M. Schroeder et al., 2009).
Histone Deacetylase Inhibition
Another critical application is in the design and synthesis of histone deacetylase (HDAC) inhibitors. Compounds similar to N-(2-methoxyethyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide have been developed as selective inhibitors of HDACs, demonstrating significant antitumor activity both in vitro and in vivo. These findings support their potential as anticancer drugs, with one such compound, MGCD0103, entering clinical trials due to its ability to block cancer cell proliferation and induce apoptosis (Nancy Z. Zhou et al., 2008).
Anti-Inflammatory and Analgesic Properties
The compound's derivatives have been explored for their anti-inflammatory and analgesic activities. Novel synthetic pathways have led to compounds with high inhibitory activity on COX-2 selectivity, demonstrating significant analgesic and anti-inflammatory effects. These findings open avenues for further research into the compound's utility in pain management and inflammation control (A. Abu‐Hashem et al., 2020).
Synthesis and Structural Analysis
Research has also focused on the synthesis and structural analysis of derivatives of this compound. Studies have detailed the synthesis processes, crystal structures, and molecular conformations of related compounds, contributing to a deeper understanding of their chemical properties and potential applications in drug development and molecular biology (Zhixu Zhou et al., 2021).
Properties
IUPAC Name |
N-(2-methoxyethyl)-3-pyrimidin-4-yloxypyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O3/c1-18-7-5-14-12(17)16-6-3-10(8-16)19-11-2-4-13-9-15-11/h2,4,9-10H,3,5-8H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVSGEEOFJBOTJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)N1CCC(C1)OC2=NC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.